Cas no 647863-08-9 (4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido3,4-dpyrimidineHydrochloride)

• Product Name: 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido3,4-dpyrimidineHydrochloride
• CAS No: 647863-08-9
• MF: C₈H₇ClF₃N₃
• MW: 237.609490633011
• CID: 499607
• PubChem ID: 18456520
• Update Time: 2025-04-19

4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido3,4-dpyrimidineHydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyrimidine,4-chloro-5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:1)
• 4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• 4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine HCL
• 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride
• 763925-38-8
• AB53040
• FT-0760159
• DTXSID00594030
• CS-0077286
• A834883
• SCHEMBL4387393
• FT-0646428
• 4-chloranyl-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• AKOS015850372
• 647863-08-9
• YXZCCWINWURAGH-UHFFFAOYSA-N
• 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido3,4-dpyrimidineHydrochloride

• Inchi： 1S/C8H7ClF3N3/c9-6-4-1-2-13-3-5(4)14-7(15-6)8(10,11)12/h13H,1-3H2
• InChI Key： YXZCCWINWURAGH-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CNCC2)=NC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 237.02800
• Monoisotopic Mass: 237.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81000
• LogP: 2.12330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines